Cas no 84583-07-3 ( )

• Product Name: &nbsp
• CAS No: 84583-07-3
• MF: C₈H₁₂O₃S
• MW: 188.244081497192
• CID: 989498
• PubChem ID: 290023
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• methyl 3-methyl-4-oxothiane-3-carboxylate
• NSC152591
• 84583-07-3
• DTXSID001006586
• 86012-74-0
• NSC-152591
•  

• Inchi： 1S/C8H12O3S/c1-8(7(10)11-2)5-12-4-3-6(8)9/h3-5H2,1-2H3
• InChI Key： XBTXUZBFDFXDGA-UHFFFAOYSA-N
• SMILES： S1CCC(C(C(=O)OC)(C)C1)=O

Computed Properties

• Exact Mass: 188.05071541g/mol
• Monoisotopic Mass: 188.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.7Ų